Cas no 391884-82-5 (N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)-2-(4-methoxyphenyl)acetamide
• CAS No: 391884-82-5
• MF: C₁₈H₁₈ClN₃O₃
• MW: 359.806823253632
• CID: 6242098
• PubChem ID: 9649270
• Update Time: 2024-01-06

N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(4-chlorophenyl)methylidenehydrazinecarbonyl}methyl)-2-(4-methoxyphenyl)acetamide
• SR-01000006416
• N-({N'-[(1E)-(4-chlorophenyl)methylidene]hydrazinecarbonyl}methyl)-2-(4-methoxyphenyl)acetamide
• AKOS024578506
• F0474-0670
• (E)-N-(2-(2-(4-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-2-(4-methoxyphenyl)acetamide
• SR-01000006416-1
• 391884-82-5
• N-[2-[(2E)-2-[(4-chlorophenyl)methylidene]hydrazinyl]-2-oxoethyl]-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C18H18ClN3O3/c1-25-16-8-4-13(5-9-16)10-17(23)20-12-18(24)22-21-11-14-2-6-15(19)7-3-14/h2-9,11H,10,12H2,1H3,(H,20,23)(H,22,24)/b21-11+
• InChI Key： NWAYZYJDGJMXCU-SRZZPIQSSA-N
• SMILES： ClC1C=CC(/C=N/NC(CNC(CC2C=CC(=CC=2)OC)=O)=O)=CC=1

Computed Properties

• Exact Mass: 359.1036691g/mol
• Monoisotopic Mass: 359.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives